5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide
Overview
Description
5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide, also known as BRD-9424, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
Target of Action
Similar compounds have been known to target mitogen-activated protein kinase 10 .
Mode of Action
More research is needed to elucidate the precise interactions and changes caused by this compound .
Biochemical Pathways
Similar compounds have been known to affect various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Result of Action
Similar compounds have been known to exhibit a wide range of biological activities .
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide is its specificity for CK2, which reduces the risk of off-target effects. Additionally, 5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide has been found to have good pharmacokinetic properties, making it a promising candidate for further drug development. However, one limitation of 5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide is its relatively low potency compared to other CK2 inhibitors.
Future Directions
There are several potential future directions for research on 5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide. One area of interest is the development of more potent analogs of 5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide. Additionally, further studies are needed to determine the optimal dosing and administration of 5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide for therapeutic use. Finally, research is needed to explore the potential of 5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide in combination with other cancer therapies.
Synthesis Methods
5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide is synthesized using a multi-step process that involves the reaction of furan-2-carbaldehyde and furan-3-carbaldehyde with 2-(bromomethyl)-2-methylpropane-1,3-diol and nicotinamide. The final product is obtained through purification using column chromatography.
Scientific Research Applications
5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide has been extensively studied in the field of cancer research due to its potential as a therapeutic agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide has been found to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
5-bromo-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrN2O4/c17-13-6-11(7-18-8-13)15(20)19-10-16(21,12-3-5-22-9-12)14-2-1-4-23-14/h1-9,21H,10H2,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXRWRTUPBZPOTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(CNC(=O)C2=CC(=CN=C2)Br)(C3=COC=C3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)nicotinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-[(5-Benzyl-1-methylimidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide](/img/structure/B2973582.png)
![5-(3,5-dimethoxybenzyl)-7-(4-fluorophenyl)-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-4(5H)-one](/img/structure/B2973585.png)
![ethyl 2-(1H-indazole-3-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate](/img/structure/B2973586.png)
![7-allyl-1-ethyl-3,9-dimethyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione](/img/structure/B2973590.png)
![2-Allyl-1-(sec-butylamino)-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B2973591.png)
![[1-(4-Carbamoylanilino)-1-oxopropan-2-yl] 6-chloropyridine-3-carboxylate](/img/structure/B2973592.png)
